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Compound of Interest

Compound Name: Epanolol

Cat. No.: B1662726

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling and disposal
of Epanolol in a laboratory setting. The following procedures are based on general laboratory
safety principles for non-hazardous pharmaceutical compounds, as a specific Material Safety
Data Sheet (MSDS) for Epanolol is not readily available. A thorough risk assessment should

be conducted before handling this compound.

Personal Protective Equipment (PPE)

When handling Epanolol, the following personal protective equipment should be worn to
minimize exposure and ensure personal safety.[1][2][3][4]

o Eye Protection: Chemical safety goggles or glasses are required to protect against splashes
or airborne particles.[1]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin
contact. Gloves should be inspected before use and disposed of properly after handling the
compound.

o Body Protection: A standard laboratory coat must be worn to protect street clothing and skin
from potential contamination.
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» Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-
approved respirator is recommended. Work should be conducted in a well-ventilated area,
preferably within a fume hood.

Quantitative Data Summary

The following table summarizes key quantitative data for Epanolol.

Property Value
Molecular Formula C20H23N304
Molar Mass 369.42 g/mol
CAS Number 86880-51-5

Operational Plan

Handling and Storage:

e Engineering Controls: Handle Epanolol in a well-ventilated area. The use of a fume hood is
recommended, especially when working with the powdered form, to minimize inhalation
exposure.

o Personal Hygiene: Avoid eating, drinking, or smoking in areas where Epanolol is handled.
Wash hands thoroughly after handling the compound, even if gloves were worn.

o Storage: Store Epanolol in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials.

Disposal Plan

Epanolol is not classified as a hazardous waste under the Resource Conservation and
Recovery Act (RCRA). However, it should not be disposed of in regular trash or flushed down
the drain, as this can pose risks to the environment.

e Segregation: Non-hazardous pharmaceutical waste like Epanolol should be segregated
from other laboratory waste.
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o Collection: Collect Epanolol waste in a designated, clearly labeled, and sealed container.

¢ Disposal Method: The recommended method for disposal of non-hazardous pharmaceutical
waste is incineration by a licensed waste disposal service. This ensures the complete
destruction of the compound and prevents environmental contamination. Contact your
institution's environmental health and safety department to arrange for proper disposal.

Experimental Spill Response Workflow

The following diagram outlines the procedural steps for responding to an Epanolol spill in the
laboratory.
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Initial Actions

Alert others in the area

:

Assess the spill size and risk

Majpr Spill Minor Spill

Spill Covntainrnent & Cleanup

Don appropriate PPE
(gloves, goggles, lab coat)

:

Contain the spill with absorbent material

:

Clean the affected area with a suitable solvent

l

Collect all contaminated materials in a sealed bag

Evacuate the immediate area if necessary

Final Steps
Y

Dispose of waste as non-hazardous
pharmaceutical waste

:

Decontaminate reusable equipment

: :

Report the incident to the lab supervisor

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling an Epanolol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

